![molecular formula C21H27NO2 B3835055 4-[(4-benzyl-1-piperidinyl)methyl]-2-ethoxyphenol CAS No. 5261-32-5](/img/structure/B3835055.png)
4-[(4-benzyl-1-piperidinyl)methyl]-2-ethoxyphenol
Overview
Description
4-[(4-benzyl-1-piperidinyl)methyl]-2-ethoxyphenol, also known as BU224, is a selective agonist for the M4 subtype of muscarinic acetylcholine receptors. It has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders.
Mechanism of Action
4-[(4-benzyl-1-piperidinyl)methyl]-2-ethoxyphenol selectively activates the M4 subtype of muscarinic acetylcholine receptors, which are predominantly expressed in the central nervous system. Activation of these receptors has been shown to improve cognitive function and reduce psychotic symptoms in animal models of neurological disorders.
Biochemical and Physiological Effects
4-[(4-benzyl-1-piperidinyl)methyl]-2-ethoxyphenol has been shown to increase dopamine release in the prefrontal cortex, which is believed to be responsible for its cognitive-enhancing effects. It has also been shown to reduce glutamate release in the striatum, which is believed to be responsible for its antipsychotic effects.
Advantages and Limitations for Lab Experiments
4-[(4-benzyl-1-piperidinyl)methyl]-2-ethoxyphenol is a highly selective agonist for the M4 subtype of muscarinic acetylcholine receptors, which makes it an ideal tool for studying the physiological and biochemical effects of M4 receptor activation. However, its limited solubility in water can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 4-[(4-benzyl-1-piperidinyl)methyl]-2-ethoxyphenol. One area of interest is the development of more potent and selective M4 receptor agonists for use in the treatment of neurological disorders. Another area of interest is the investigation of the potential therapeutic applications of 4-[(4-benzyl-1-piperidinyl)methyl]-2-ethoxyphenol in other areas of medicine, such as cancer treatment. Finally, further research is needed to fully understand the biochemical and physiological effects of 4-[(4-benzyl-1-piperidinyl)methyl]-2-ethoxyphenol and its potential therapeutic applications.
Scientific Research Applications
4-[(4-benzyl-1-piperidinyl)methyl]-2-ethoxyphenol has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders, including schizophrenia, Parkinson's disease, and Alzheimer's disease. It has been shown to improve cognitive function and reduce psychotic symptoms in animal models of these disorders.
properties
IUPAC Name |
4-[(4-benzylpiperidin-1-yl)methyl]-2-ethoxyphenol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27NO2/c1-2-24-21-15-19(8-9-20(21)23)16-22-12-10-18(11-13-22)14-17-6-4-3-5-7-17/h3-9,15,18,23H,2,10-14,16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DARSOXDQJUTIKL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CN2CCC(CC2)CC3=CC=CC=C3)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10392504 | |
Record name | AGN-PC-0KUGFC | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10392504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Agn-PC-0kugfc | |
CAS RN |
5261-32-5 | |
Record name | AGN-PC-0KUGFC | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10392504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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